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Compound of Interest

Compound Name: 8-Bromoisoquinoline 2-oxide

CAS No.: 475994-58-2

Cat. No.: B8721203

Get Quote

Compound Profile & Critical Properties
Before addressing storage protocols, it is vital to understand the chemical nature of 8-
Bromoisoquinoline 2-oxide (also known as 8-Bromoisoquinoline N-oxide). Unlike its parent

compound (8-Bromoisoquinoline), the N-oxide functionality introduces significant polarity and

specific sensitivity profiles.
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Property Specification Notes

Chemical Name 8-Bromoisoquinoline 2-oxide

N-oxide is at position 2

(isoquinoline numbering).[1][2]

[3][4][5]

CAS Number
475994-58-2 (Verify with

vendor CoA)

Note: Often confused with

parent 8-Bromoisoquinoline

(CAS 63927-22-0).[2]

Molecular Weight 224.05 g/mol
Heavier than parent (208.06)

due to oxygen atom.[6]

Appearance White to Off-White Solid
Yellowing indicates oxidation

or photo-degradation.

Polarity High
Significantly more polar than

parent; lower R_f on silica.

Hygroscopicity Moderate to High

The N-O bond is dipolar,

attracting atmospheric

moisture.

Core Storage Directives
As a Senior Scientist, I strongly advise against treating this compound like a standard organic

reagent. The N-oxide moiety is thermodynamically stable but kinetically labile under specific

stressors (light and moisture).

The "Golden Triad" of Storage
To maintain >98% purity over 12+ months, you must control three variables simultaneously.

A. Temperature: 2°C to 8°C (Refrigerated)
Recommendation: Store in a dedicated chemical refrigerator.

Reasoning: While stable at room temperature for short periods (days), long-term storage at

ambient temperature increases the rate of deoxygenation and potential rearrangement.
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Critical Warning: Do not freeze-thaw repeatedly. If long-term storage (>1 year) is required,

freeze at -20°C in single-use aliquots.

B. Atmosphere: Inert Gas (Argon/Nitrogen)
Recommendation: Flush headspace with Argon or Nitrogen after every use. Seal with

Parafilm or electrical tape.

Reasoning: N-oxides are hygroscopic. Absorbed water does not just alter the weight; it can

facilitate hydrolysis or protonation changes that affect reactivity in sensitive metal-catalyzed

couplings.

C. Light: Total Exclusion
Recommendation: Amber vials are mandatory. If the original container is clear glass, wrap it

entirely in aluminum foil.

Reasoning:This is the most common failure mode. Isoquinoline N-oxides are photo-active.

Exposure to UV/visible light drives photochemical rearrangement to isoquinolones

(benzoxazepines in some solvents) via a mechanism similar to the Meisenheimer

rearrangement [1].

Visual Guide: Storage Decision Tree
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Compound Arrival

Visual Inspection
(Is it White/Off-White?)
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(Argon Flush)
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Store at 2-8°C
Protect from Light

No

Long Term (>6 months)?
Store at -20°C

Thaw once
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Figure 1: Decision matrix for handling incoming shipments of 8-Bromoisoquinoline 2-oxide to

ensure maximum shelf-life.
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Troubleshooting & FAQs
Q1: My sample has turned from white to a yellow/brown
sticky solid. Is it still usable?
Status:Likely Degraded.

Diagnosis: The color change indicates the formation of 8-bromoisoquinolin-1(2H)-one (the

lactam isomer) or complex polymerization products caused by photo-exposure.

Action: Check purity via TLC (see Q3). If the impurity is minor (<5%), you may repurify via

column chromatography. If the texture has become "sticky" or "gummy," this indicates

significant moisture absorption (hygroscopicity).

Recovery: Dissolve in DCM, dry over MgSO₄, filter, and remove solvent. If color persists,

recrystallize or run a silica plug.

Q2: I need to dry the compound. Can I use a vacuum
oven?
Status:Proceed with Caution.

Risk: High heat (>60°C) under vacuum can trigger deoxygenation (loss of the oxygen atom)

or rearrangement.

Protocol: Dry in a vacuum desiccator over P₂O₅ at room temperature for 24-48 hours. Do not

heat above 40°C unless absolutely necessary.

Alternative: Azeotropic distillation with Toluene is a standard method for drying N-oxides [2],

but ensure the temperature of the bath does not exceed 50-60°C (use high vacuum).

Q3: How do I distinguish the N-oxide from the parent
isoquinoline on TLC?
Status:Polarity Difference.

Method: Use a mobile phase of 5-10% Methanol in Dichloromethane (DCM).
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Observation:

Parent (8-Bromoisoquinoline): High R_f (moves near the solvent front in pure DCM).

Product (8-Bromoisoquinoline 2-oxide): Low R_f (stays near the baseline in pure DCM;

moves to ~0.3-0.5 in 10% MeOH/DCM).

Visualization: Both spots are UV active. The N-oxide typically stains strongly with Iodine.

Q4: Can I use this reagent in palladium-catalyzed cross-
couplings?
Status:Yes, but with caveats.

Issue: The N-oxide oxygen can act as a ligand for Palladium, potentially poisoning the

catalyst or altering the reaction pathway (e.g., directing C-H activation to the C1 position) [3].

Solution: If the N-oxide is the substrate (e.g., for C1 functionalization), this is desired. If the

N-oxide is an impurity in the parent compound, it will drastically lower yield. Ensure you know

which species you have.

Scientific Validation: Degradation Pathways
Understanding how the molecule breaks down allows you to prevent it. The primary threat is

Photochemical Rearrangement.

Mechanism: Photo-Induced Isomerization
Upon irradiation, the excited N-oxide undergoes a rearrangement to an oxaziridine

intermediate, which then ring-expands to a benzoxazepine or rearranges to the

thermodynamically stable isoquinolone (lactam).
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UV/Vis Light
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Figure 2: The primary degradation pathway driven by light exposure. The formation of the

lactam (red) is irreversible.[5]

Emergency Handling & Safety
Skin Contact: N-oxides can be skin irritants.[7] Wash immediately with soap and water.

Spill Cleanup: Do not use bleach (oxidizer). Wipe up with a DCM-soaked tissue and dispose

of in halogenated waste.

Incompatibility: Avoid contact with strong acylating agents (e.g., Acetic Anhydride, POCl₃)

unless you intend to perform a reaction (e.g., Reissert-Henze or Polonovski reaction), as

these will trigger rapid exothermic rearrangement/functionalization [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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